Cas no 1001395-07-8 (1H-Indole-4-carboxaldehyde, 2-methyl-1-(phenylsulfonyl)-)

1H-Indole-4-carboxaldehyde, 2-methyl-1-(phenylsulfonyl)- structure
1001395-07-8 structure
Product Name:1H-Indole-4-carboxaldehyde, 2-methyl-1-(phenylsulfonyl)-
CAS No:1001395-07-8
MF:C16H13NO3S
MW:299.344322919846
CID:2122219
Update Time:2023-11-19

1H-Indole-4-carboxaldehyde, 2-methyl-1-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-1-(phenylsulfonyl)-1H-indole-4-carbaldehyde
    • ZTEGRDKDWRRHET-UHFFFAOYSA-N
    • CID 86618245
    • 1H-Indole-4-carboxaldehyde, 2-methyl-1-(phenylsulfonyl)-
    • Inchi: 1S/C16H13NO3S/c1-12-10-15-13(11-18)6-5-9-16(15)17(12)21(19,20)14-7-3-2-4-8-14/h2-11H,1H3
    • InChI Key: ZTEGRDKDWRRHET-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(N1C(C)=CC2C(C=O)=CC=CC1=2)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 478
  • Topological Polar Surface Area: 64.5

Experimental Properties

  • Density: 1.28±0.1 g/cm3(Predicted)
  • Boiling Point: 523.1±42.0 °C(Predicted)
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